Cas no 2171930-57-5 (1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutanecarbonyl}piperidine-3-carboxylic acid)

• Product Name: 1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutanecarbonyl}piperidine-3-carboxylic acid
• CAS No: 2171930-57-5
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 5842068
• PubChem ID: 165497300
• Update Time: 2025-06-07

1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutanecarbonyl}piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutanecarbonyl}piperidine-3-carboxylic acid
• EN300-1538628
• 1-{1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclobutanecarbonyl}piperidine-3-carboxylic acid
• 2171930-57-5

• Inchi： 1S/C27H30N2O5/c30-24(31)18-7-5-14-29(15-18)25(32)27(12-6-13-27)17-28-26(33)34-16-23-21-10-3-1-8-19(21)20-9-2-4-11-22(20)23/h1-4,8-11,18,23H,5-7,12-17H2,(H,28,33)(H,30,31)
• InChI Key： FEUCLILTKNFYER-UHFFFAOYSA-N
• SMILES： O=C(C1(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CCC1)N1CCCC(C(=O)O)C1

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 759
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutanecarbonyl}piperidine-3-carboxylic acid

Introduction to 1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutanecarbonyl}piperidine-3-carboxylic Acid (CAS No. 2171930-57-5)

1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutanecarbonyl}piperidine-3-carboxylic acid, with the CAS number 2171930-57-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of intense study for its pharmacological properties. The structural complexity of this molecule, featuring multiple functional groups, contributes to its unique chemical and biological characteristics.

The molecular structure of 1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutanecarbonyl}piperidine-3-carboxylic acid incorporates several key features that are of particular interest to researchers. The presence of a fluorene moiety, specifically (9H-fluoren-9-yl)methoxycarbonyl, introduces a rigid aromatic ring system that can influence the compound's solubility, stability, and interactions with biological targets. Additionally, the amine group and the piperidine ring contribute to the molecule's ability to engage in hydrogen bonding and other forms of molecular recognition, which are crucial for drug-like properties.

In recent years, there has been a growing interest in the development of novel piperidine-based compounds due to their demonstrated efficacy in various therapeutic areas. Piperidines are known for their ability to modulate enzyme activity and receptor binding, making them valuable scaffolds for drug discovery. The specific modification of the piperidine ring in 1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutanecarbonyl}piperidine-3-carboxylic acid enhances its potential as a pharmacophore, enabling it to interact with biological targets in a highly specific manner.

The carboxylic acid group at the 3-position of the piperidine ring further extends the compound's versatility, allowing for further derivatization and functionalization. This feature is particularly useful in medicinal chemistry, where modifications can be made to optimize pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. The cyclobutanecarbonyl moiety also adds a degree of rigidity to the molecule, which can improve binding affinity and selectivity against biological targets.

One of the most compelling aspects of 1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutanecarbonyl}piperidine-3-carboxylic acid is its potential application in the treatment of various diseases. Current research indicates that this compound may have therapeutic effects in areas such as cancer, inflammation, and neurological disorders. The fluorene-based moiety has been shown to exhibit anti-proliferative properties in certain cancer cell lines, while the piperidine scaffold suggests potential for modulating neurotransmitter systems relevant to neurological conditions.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful control over reaction conditions to ensure high yield and purity. The use of protective groups is essential to prevent unwanted side reactions, particularly when dealing with sensitive functional groups like amines and carboxylic acids. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and automated purification methods, have been employed to achieve the desired structure efficiently.

In terms of biological activity, preliminary studies have shown that 1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutanecarbonyl}piperidine-3-carboxylic acid exhibits promising interactions with specific enzymes and receptors. For instance, it has been observed to inhibit certain kinases involved in cancer progression, as well as modulate neurotransmitter receptors relevant to pain management. These findings underscore the compound's potential as a lead molecule for further drug development.

The pharmacokinetic profile of this compound is also an area of active investigation. Researchers are evaluating its absorption, distribution, metabolism, and excretion (ADME) properties to determine its suitability for clinical applications. The presence of multiple functional groups influences these properties significantly; for example, the fluorene moiety may enhance lipophilicity, while the carboxylic acid group could affect renal clearance.

In conclusion, 1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutanecarbonyl}piperidine-3-carboxylic acid (CAS No. 2171930-57-5) is a structurally complex and biologically intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a valuable scaffold for drug discovery, particularly in the treatment of cancer and neurological disorders. Ongoing studies aim to further elucidate its mechanism of action and optimize its pharmacokinetic properties for future clinical applications.